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Compound of Interest

Compound Name: 4-Epitetracycline-d6

Cat. No.: B12373813

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
4-Epitetracycline-d6. The safety data presented is primarily derived from the hydrochloride
salt of the non-deuterated compound, 4-Epitetracycline HCI, and should be considered a close
surrogate. It is imperative to consult the most recent Safety Data Sheet (SDS) from your
specific supplier before handling this compound. All laboratory work should be conducted by
trained personnel in a controlled environment.

Introduction

4-Epitetracycline-d6 is a deuterated isotopologue of 4-Epitetracycline, an epimer and
degradation product of the broad-spectrum antibiotic, tetracycline.[1] As a labeled compound, it
serves as an internal standard in pharmacokinetic and metabolic studies, and as a reference
material in analytical chemistry.[2][3] This guide provides a comprehensive overview of the
known safety and handling protocols for 4-Epitetracycline-d6 to ensure its safe use in a
research and development setting.

Hazard Identification and Classification

4-Epitetracycline is classified as a hazardous substance. The primary hazards are related to
skin, eye, and respiratory irritation, as well as potential reproductive toxicity.[4][5]

GHS Classification:
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Hazard Class Category Hazard Statement
) o H315: Causes skin irritation.[4]
Skin Irritation 2
[5]
o H319: Causes serious eye
Eye Irritation 2A

irritation.[4][5]

Specific target organ toxicity —
single exposure (Respiratory 3

tract irritation)

H335: May cause respiratory
irritation.[4][5]

Reproductive toxicity 2

H361: Suspected of damaging
fertility or the unborn child.[4]

[5]

Pictograms:
e GHSO07: Exclamation Mark
e GHSO08: Health Hazard

Signal Word: Warning

Physical and Chemical Properties

The available data for 4-Epitetracycline-d6 and its hydrochloride salt are summarized below.
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Property Value Source

4-Epitetracycline-d6

Molecular Formula C22H18D6N208
Molecular Weight 450.47 g/mol [2]
Appearance Dark Yellow Solid [2]

4-Epitetracycline Hydrochloride

Molecular Formula C22H24N208 - HCI

Molecular Weight 480.90 g/mol

Appearance Yellow fine crystalline powder [1]
Purity >98%

UV/Vis. (Amax) 219, 256, 364 nm [6]

Toxicological Information

Toxicological data for 4-Epitetracycline-d6 is not available. The following data is for the non-
deuterated form.

Toxicity .

: Value Species Route Source
Endpoint
LD50 >500 mg/kg Mouse Intraperitoneal [5]
LD50 6,443 mg/kg Rat Oral [7]

Key Toxicological Effects:
o Acute Effects: Causes skin, eye, and respiratory irritation.[4][5]

o Chronic Effects: Suspected of damaging fertility or the unborn child.[4][5] Prolonged or
repeated exposure may cause allergic reactions in sensitive individuals.[4]

e Photosensitizer: May cause photosensitivity.[4]
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e Germ Cell Mutagenicity: An Ames test with Salmonella typhimurium was mentioned, but
results were not detailed in the provided search results.[7]

Experimental Protocols and Handling

While specific experimental protocols for the safety assessment of 4-Epitetracycline-d6 are
not detailed in the provided search results, a general safe handling workflow can be
established based on the available Safety Data Sheets for the hydrochloride salt.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

o Eye/Face Protection: Safety glasses with side-shields conforming to EN166 (EU) or NIOSH
(US) standards.[4]

» Skin Protection: Handle with gloves. The specific glove material and thickness should be
chosen based on the solvent used and the duration of exposure. Wear appropriate protective
clothing to prevent skin exposure.[8]

o Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be used.[8]

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood,
especially when handling powders or creating solutions.[4]

o Provide appropriate exhaust ventilation at places where dust is formed.[4]

e Ensure that eyewash stations and safety showers are close to the workstation location.[8]

Safe Handling and Storage

e Handling: Avoid contact with skin and eyes.[4] Avoid formation of dust and aerosols.[4] Wash
hands thoroughly after handling.[8]
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o Storage: Store in a cool, dry, and well-ventilated place.[4][8] The recommended storage
temperature is -20°C.[4][6] Keep the container tightly closed.[4] The compound is sensitive to
air, light, and moisture.[4]

Spillage and Waste Disposal

o Spillage: In case of a spill, evacuate personnel to a safe area.[4] Wear appropriate PPE.
Avoid dust formation.[4] Sweep up the material and place it in a suitable, closed container for
disposal.[4] Prevent the product from entering drains.[4]

e Waste Disposal: Dispose of contents/container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[8][9]

Visualized Workflows and Relationships
Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/4Epitetracyclinehydrochloride.htm
https://www.fishersci.com/store/msds?partNumber=AC233125000&productDescription=4-EPITETRACYCLINE+HYDROC+500MG&vendorId=VN00032119&countryCode=US&language=en
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/4Epitetracyclinehydrochloride.htm
https://cdn.caymanchem.com/cdn/insert/19470.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/4Epitetracyclinehydrochloride.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/4Epitetracyclinehydrochloride.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/4Epitetracyclinehydrochloride.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/4Epitetracyclinehydrochloride.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/4Epitetracyclinehydrochloride.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/PharmaceuticalsVeterinaryProducts/4Epitetracyclinehydrochloride.htm
https://www.fishersci.com/store/msds?partNumber=AC233125000&productDescription=4-EPITETRACYCLINE+HYDROC+500MG&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/45/pdf/sds-1237509.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling Workflow for 4-Epitetracycline-d6
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Caption: A flowchart illustrating the recommended steps for safely handling 4-Epitetracycline-
dé.
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Caption: A diagram showing the hierarchy of controls for mitigating exposure to 4-
Epitetracycline-d6.
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First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.

« If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[8]

» In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If
skin irritation persists, call a physician.[8]

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes. Get medical attention.[3]

« |If Swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[8]

Conclusion

4-Epitetracycline-d6 is a valuable tool in pharmaceutical research. While specific safety data
for the deuterated form is limited, the information available for its non-deuterated hydrochloride
salt indicates that it should be handled with care, utilizing appropriate personal protective
equipment and engineering controls to minimize exposure. Researchers must adhere to the
safety protocols outlined in this guide and the supplier's SDS to ensure a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 4-
Epitetracycline-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373813#safety-and-handling-of-4-epitetracycline-
d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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